Cas no 135048-44-1 ((2-Butyl-3-benzofuranyl)4-(2-hydroxyethoxy)-3,5-diiodophenylmethanone)

• Product Name: (2-Butyl-3-benzofuranyl)4-(2-hydroxyethoxy)-3,5-diiodophenylmethanone
• CAS No: 135048-44-1
• MF: C₂₁H₂₀I₂O₄
• MW: 590.190051078796
• CID: 1237601
• PubChem ID: 13455780
• Update Time: 2025-04-20

(2-Butyl-3-benzofuranyl)4-(2-hydroxyethoxy)-3,5-diiodophenylmethanone Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-butyl-3-benzofuranyl)[4-(2-hydroxyethoxy)-3,5-diiodophenyl]-
• (2-Butyl-3-benzofuranyl)[4-(2-hydroxyethoxy)-3,5-diiodophenyl]methanone
• AGV45U82VT
• CHEMBL3527418
• Methanone, (2-butyl-3-benzofuranyl)(4-(2-hydroxyethoxy)-3,5-diiodophenyl)-
• (2-Butyl-3-benzofuranyl)(4-(2-hydroxyethoxy)-3,5-diiodophenyl)methanone
• Deaminated amiodarone
• Amiodarone metabolite M5
• SCHEMBL19895690
• UNII-AGV45U82VT
• 135048-44-1
• (2-Butyl-3-benzofuranyl)4-(2-hydroxyethoxy)-3,5-diiodophenylmethanone

• Inchi： 1S/C21H20I2O4/c1-2-3-7-18-19(14-6-4-5-8-17(14)27-18)20(25)13-11-15(22)21(16(23)12-13)26-10-9-24/h4-6,8,11-12,24H,2-3,7,9-10H2,1H3
• InChI Key： FHWJUIZOKDUAQQ-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)C(C1C2C=CC=CC=2OC=1CCCC)=O)I)OCCO

Computed Properties

• Exact Mass: 589.9442
• Monoisotopic Mass: 589.94510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• PSA: 59.67